Cas no 866524-09-6 (2-THIOPHENECARBOXYLIC ACID, 5-(4-PYRIDINYL)-, ETHYL ESTER)

• Product Name: 2-THIOPHENECARBOXYLIC ACID, 5-(4-PYRIDINYL)-, ETHYL ESTER
• CAS No: 866524-09-6
• MF: C₁₂H₁₁NO₂S
• MW: 233.286241769791
• CID: 3279079
• PubChem ID: 46317762
• Update Time: 2025-04-21

2-THIOPHENECARBOXYLIC ACID, 5-(4-PYRIDINYL)-, ETHYL ESTER Chemical and Physical Properties

Names and Identifiers

• 2-THIOPHENECARBOXYLIC ACID, 5-(4-PYRIDINYL)-, ETHYL ESTER
• Ethyl 5-(pyridin-4-yl)thiophene-2-carboxylate
• Ethyl 5-(4-pyridinyl)-2-thiophenecarboxylate
• GJRUTSJBPMBRSC-UHFFFAOYSA-N
• 866524-09-6
• SCHEMBL622871
• Ethyl 5-pyridin-4-ylthiophene-2-carboxylate
• DB-430241

• Inchi： 1S/C12H11NO2S/c1-2-15-12(14)11-4-3-10(16-11)9-5-7-13-8-6-9/h3-8H,2H2,1H3
• InChI Key： GJRUTSJBPMBRSC-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)SC(C2C=CN=CC=2)=CC=1

Computed Properties

• Exact Mass: 233.05104977Da
• Monoisotopic Mass: 233.05104977Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 67.4Ų